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Introduction

JHU37160 is a potent and selective agonist for Designer Receptors Exclusively Activated by
Designer Drugs (DREADDS).[1][2][3] Specifically, it activates the Gg-coupled human M3
muscarinic DREADD (hM3Dq) and the Gi-coupled human M4 muscarinic DREADD (hM4Di).[1]
[2][3] A key advantage of JHU37160 is its high brain penetrance, allowing for robust and
reliable modulation of neuronal activity in freely moving animals following systemic
administration.[2][3] These characteristics make JHU37160 a valuable tool for preclinical
research aimed at dissecting the function of specific neural circuits in various physiological and
pathological processes. This document provides detailed application notes and protocols for
the use of JHU37160 in in vivo rodent studies.

Data Presentation
] fini |

Receptor Parameter Value (nM) Cell Line
hM3Dq Ki 19 HEK-293
hM4Di Ki 3.6 HEK-293
hM3Dq ECS50 18.5 HEK-293
hM4Di EC50 0.2 HEK-293

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b2879511?utm_src=pdf-interest
https://www.benchchem.com/product/b2879511?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10527408/
https://benchling.com/pub/dreadds-hm4di
https://uac.arizona.edu/sites/default/files/2024-08/UAC-Mouse-Intraperitoneal-Injection_0.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10527408/
https://benchling.com/pub/dreadds-hm4di
https://uac.arizona.edu/sites/default/files/2024-08/UAC-Mouse-Intraperitoneal-Injection_0.pdf
https://www.benchchem.com/product/b2879511?utm_src=pdf-body
https://benchling.com/pub/dreadds-hm4di
https://uac.arizona.edu/sites/default/files/2024-08/UAC-Mouse-Intraperitoneal-Injection_0.pdf
https://www.benchchem.com/product/b2879511?utm_src=pdf-body
https://www.benchchem.com/product/b2879511?utm_src=pdf-body
https://www.benchchem.com/product/b2879511?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2879511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Data sourced from multiple references.[1][2][3][4]

17160 : : | Effects | |

. Dose Range Route of Observed
Species . . Notes
(mgl/kg) Administration Effects
Inhibition of o
o No significant
) locomotor activity
Intraperitoneal _ locomotor effects
Mouse 0.01-1 in D1-hM3Dq o
(1P) ] observed in wild-
and D1-hM4Di

mice [2][5][6] type mice.[5][6]

Increased
hM3Dg-
) Lower doses are
stimulated
) o recommended to
Intraperitoneal locomotion in )
Rat 0.01-0.3 ) avoid off-target
(1P) rats with hM3Dq ) )
o anxiogenic
expression in
) effects.[7]
TH-expressing
neurons.[3]
Dose-dependent ]
) ] High doses
increase in
] ) should be
] anxiety-like ] )
Intraperitoneal ] avoided in
Rat 05-1 behavior, ]
(1P) ) studies
independent of ) o
investigating
DREADD _
) anxiety.[7][8]
expression.[7][8]
) ) ) DREADD
Species Dose (mg/kg) Brain Region
Occupancy
Mouse 0.1 Striatum ~15-20%
Rat 0.1 Cortex ~80%

Data sourced from multiple references.[5][9][10]
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Experimental Protocols
Protocol 1: Intraperitoneal (IP) Injection of JHU37160 in
Mice

Materials:

JHU37160

Vehicle (e.g., sterile saline or 1x phosphate-buffered saline)

Sterile 1 ml syringes

Sterile 25-30 gauge needles

70% ethanol wipes

Appropriate personal protective equipment (PPE)
Procedure:
e Preparation of JHU37160 Solution:

o Dissolve JHU37160 in the chosen vehicle to the desired final concentration. For example,
to achieve a dose of 0.1 mg/kg in a 25 g mouse with an injection volume of 10 ml/kg, the
concentration would be 0.01 mg/ml.

o Ensure the solution is fully dissolved and at room temperature before injection.
e Animal Restraint:
o Gently restrain the mouse by grasping the loose skin at the scruff of the neck.
o Secure the tail with the same hand to immobilize the lower body.
« Injection Site Identification:

o Turn the mouse to expose the abdomen.
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o The injection site is in the lower right or left quadrant of the abdomen, avoiding the midline
to prevent damage to the bladder or cecum.

e Injection:
o Clean the injection site with a 70% ethanol wipe.

Insert the needle at a 15-20 degree angle with the bevel facing up.

[e]

o

Gently aspirate to ensure no fluid is drawn back, which would indicate entry into a blood
vessel or organ.

o

Slowly inject the JHU37160 solution.

[¢]

Withdraw the needle and return the mouse to its home cage.
e Post-injection Monitoring:

o Observe the animal for any signs of distress or adverse reactions.

Protocol 2: Open Field Test for Locomotor and Anxiety-
Like Behavior in Rodents

Materials:

e Open field arena (e.g., a square or circular arena with high walls to prevent escape)
 Video recording and analysis software

e 70% ethanol or other appropriate cleaning solution

Procedure:

e Acclimation:

o Acclimate the animals to the testing room for at least 30 minutes before the start of the
experiment.

» Experimental Setup:
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o Clean the open field arena thoroughly with 70% ethanol between each animal to remove
any olfactory cues.

o Ensure consistent lighting conditions throughout the experiment.

e JHU37160 Administration:

o Administer JHU37160 or vehicle via IP injection (as described in Protocol 1) at the
appropriate time before the test (e.g., 30 minutes prior).

e Test Procedure:

o

Gently place the rodent in the center of the open field arena.

[¢]

Immediately start the video recording.

[¢]

Allow the animal to explore the arena for a predetermined period (typically 5-15 minutes).

[e]

The experimenter should remain out of the animal's sight to avoid influencing its behavior.
e Data Analysis:

o Using the video analysis software, quantify the following parameters:

Total distance traveled: A measure of general locomotor activity.

= Time spent in the center zone vs. the periphery: A measure of anxiety-like behavior
(thigmotaxis). Rodents with higher anxiety levels tend to spend more time in the
periphery.

= Number of entries into the center zone: Another measure of exploratory and anxiety-like
behavior.

» Rearing frequency: The number of times the animal stands on its hind legs, an
exploratory behavior.

Mandatory Visualizations
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Caption: Signaling pathways activated by JHU37160 upon binding to hM3Dq and hM4Di

DREADDs.

Experimental Workflow
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Caption: General experimental workflow for in vivo rodent studies using JHU37160.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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